Cas no 70436-03-2 (BENZENE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-2-(PHENYLMETHOXY)-)

BENZENE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-2-(PHENYLMETHOXY)- structure
70436-03-2 structure
Product Name:BENZENE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-2-(PHENYLMETHOXY)-
CAS No:70436-03-2
MF:C17H19BrO
MW:319.236164331436
CID:3373283
PubChem ID:12788188
Update Time:2025-04-21

BENZENE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-2-(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-2-(PHENYLMETHOXY)-
    • 2-(benzyloxy)-1-bromo-4-(tert-butyl)benzene
    • 2-(BenZyloxy)-1-bromo-4-(t-butyl)benZene
    • 70436-03-2
    • SCHEMBL11168946
    • MFCD34757132
    • Inchi: 1S/C17H19BrO/c1-17(2,3)14-9-10-15(18)16(11-14)19-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3
    • InChI Key: PCGUFAFQGFPYJD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 318.06193Da
  • Monoisotopic Mass: 318.06193Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 9.2Ų

BENZENE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-2-(PHENYLMETHOXY)- Pricemore >>

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